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Compound of Interest

Compound Name:
TRIMETHYL-D6-AMINE

(DIMETHYL-D6)

CAS No.: 16585-35-6

Cat. No.: B1144195

Get Quote

Strategic Sourcing, Chemical Profiling, and Application
in Drug Development
Executive Summary
Trimethyl-d6-amine (CAS: 347840-14-6) is a specialized stable isotope-labeled reagent where

two methyl groups are fully deuterated (

) and one remains non-deuterated (

). Unlike the fully deuterated Trimethylamine-d9, this specific isotopologue serves two distinct,
high-value functions in pharmaceutical research:

Regulatory Compliance: It is a critical impurity standard for Rifabutin and related rifamycin

antibiotics, used to validate analytical methods for quality control.

Metabolic Engineering: It serves as a probe for N-demethylation pathways, allowing

researchers to differentiate between specific methyl group metabolic liabilities using the

Kinetic Isotope Effect (KIE).
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This guide details the verified supply chain, technical specifications, and a self-validating

protocol for utilizing this reagent in reductive amination.

Chemical Profile & Specifications
Feature Specification

Chemical Name
Trimethyl-d6-amine Hydrochloride (N,N-

Dimethyl-d6)

CAS Number
347840-14-6 (HCl Salt) / 593-81-7 (Unlabeled

Parent)

Molecular Formula

Molecular Weight 101.61 g/mol (Salt) / 65.15 g/mol (Free Base)

Isotopic Purity

Chemical Purity

Physical Form White to off-white hygroscopic solid (HCl salt)

Solubility
Highly soluble in water, methanol, DMSO;

insoluble in non-polar solvents.[1][2][3]

Handling
Hygroscopic. Store under inert atmosphere

(Argon/Nitrogen) at -20°C.

Structural Distinction
It is vital to distinguish this compound from its analogs to avoid procurement errors:

Trimethylamine-d9:

(Fully deuterated). Used when total mass shift (+9 Da) is required.

Dimethylamine-d6:

.[4] The precursor secondary amine, often used to synthesize trimethyl-d6 moieties via
methylation.

Trimethyl-d6-amine:
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. The specific mixed-isotope target of this guide.

Verified Supply Chain & Sourcing
The supply chain for mixed-isotope methylamines is niche. Most general chemical suppliers

(e.g., Sigma-Aldrich) typically stock the fully deuterated d9 variant or the d6-dimethylamine

precursor. For the specific Trimethyl-d6-amine (dimethyl-d6), the following specialized

manufacturers are the authoritative sources.

Tier 1: Primary Manufacturers (GMP/GLP Capable)
These suppliers synthesize the material and provide comprehensive Certificates of Analysis

(CoA) including isotopic enrichment data (

-NMR, MS).

Supplier Product Code Pack Sizes Notes

LGC Standards / TRC TRC-A629273 1mg, 10mg, 50mg

Listed explicitly as

"Impurity" for

Rifabutin. High-tier

documentation.

CDN Isotopes D-3732 0.05g, 0.1g

Major global source

for deuterated

isotopes. Often

distributed by others.

Clearsynth CS-C-01719 Custom

Strong presence in

India/Asia. Good for

bulk custom

synthesis.

Tier 2: Distributors
Qmx Laboratories: Distributes CDN Isotopes products in Europe.

Eurisotop: Major European distributor for CIL and others; may custom order the d6 variant.
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Supply Chain Visualization
The following diagram illustrates the flow from raw isotope production to the final research

application, highlighting critical QC checkpoints.
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Figure 1: Supply chain workflow for Trimethyl-d6-amine, from isotope enrichment to end-user

delivery.

Core Applications & Mechanisms
A. The "Deuterium Switch" in Metabolic Stability
The N-methyl group is a metabolic "soft spot," frequently targeted by Cytochrome P450

enzymes for demethylation. By replacing Hydrogen with Deuterium (D), the carbon-deuterium (

) bond is significantly stronger than the carbon-hydrogen (

) bond due to the lower zero-point energy.

Mechanism: Primary Kinetic Isotope Effect (KIE).

Outcome: The rate of C-D bond cleavage is reduced (

).

Application: Researchers use Trimethyl-d6-amine to synthesize drug candidates where only

two methyls are deuterated. If metabolic clearance is dominated by demethylation of these

specific groups, the drug's half-life (

) increases.
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B. Regulatory Impurity Standard (Rifabutin)
In the synthesis of Rifabutin, N-dealkylation or incomplete methylation can lead to impurities.

Trimethyl-d6-amine is used as a surrogate standard in LC-MS assays. The +6 Da mass shift

allows the impurity to be co-eluted with the natural impurity but spectrally resolved, ensuring

precise quantification without matrix interference.

Protocol: Self-Validating Reductive Amination
Objective: Install the Dimethyl-d6-amine moiety onto a primary amine or aldehyde substrate

using the reagent.

Note: Since Trimethyl-d6-amine is a tertiary amine, it is often the product of interest. However, if

you are using Dimethylamine-d6 (the precursor often confused with the title compound) to

create a trimethyl-d6 motif, follow this protocol.

Materials
Reagent: Dimethylamine-d6 HCl (CAS 53170-19-7) or Trimethyl-d6-amine (as a standard).

[5]

Substrate: Target Aldehyde/Ketone.

Reductant: Sodium Triacetoxyborohydride (

).

Solvent: Dichloromethane (DCM) or 1,2-Dichloroethane (DCE).

Step-by-Step Workflow
Free Basing (Critical): The commercial reagent is an HCl salt.

Action: Suspend Dimethylamine-d6 HCl in DCM. Add 1.1 eq of Triethylamine (TEA) or

Diisopropylethylamine (DIPEA). Stir for 10 min.

Imine Formation:
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Action: Add the substrate (Aldehyde) to the mixture. Add Activated Molecular Sieves (4Å)

to scavenge water. Stir for 30-60 min at Room Temp.

Reduction:

Action: Cool to 0°C. Add 1.5 eq of STAB. Allow to warm to RT and stir overnight.

Validation (The "Self-Validating" Step):

Action: Perform LC-MS on an aliquot.

Pass Criteria: Look for the M+6 mass shift relative to the non-deuterated standard.

Proton NMR Check: The

-NMR should show the absence of the dimethyl singlet (usually ~2.2 ppm) that would
appear in the non-deuterated product. The disappearance of this peak confirms high
isotopic enrichment.

Metabolic Pathway Visualization
The following diagram demonstrates how the deuterated amine resists metabolic degradation.
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Figure 2: The Kinetic Isotope Effect (KIE) mechanism where C-D bonds resist P450-mediated

oxidative dealkylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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